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Compound of Interest

Compound Name: Iomeprol

Cat. No.: B026738 Get Quote

For Immediate Release

Iomeprol, a non-ionic, low-osmolar contrast agent, is a critical tool in neuroimaging, enhancing

the visualization of vascular structures and lesions in the brain. This document provides

detailed application notes and protocols for the use of Iomeprol in various neuroimaging

techniques, intended for researchers, scientists, and drug development professionals.

Physicochemical Properties and Pharmacokinetics
Iomeprol is a tri-iodinated, water-soluble contrast medium with favorable osmolality and

viscosity, contributing to its safety profile.[1] It is available in various iodine concentrations,

typically ranging from 300 to 400 mgI/mL, allowing for flexibility in different imaging protocols.

Following intravenous administration, Iomeprol is distributed in the extracellular fluid and is

primarily excreted unchanged by the kidneys.[1]
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Property Value Reference

Iodine Concentration 300, 350, 400 mgI/mL [1]

Osmolality @ 37°C (mOsm/kg

H₂O)

426 (300 mgI/mL), 521 (350

mgI/mL), 625 (400 mgI/mL)

Viscosity @ 37°C (mPa·s)
4.5 (300 mgI/mL), 7.5 (350

mgI/mL), 11.8 (400 mgI/mL)

Half-life Approximately 2 hours

Protein Binding Negligible [1]

Applications in Neuroimaging
Iomeprol is widely used in several key neuroimaging techniques to enhance diagnostic

accuracy.

Contrast-Enhanced Computed Tomography (CECT) of
the Brain
CECT with Iomeprol is instrumental in the detection and characterization of brain tumors,

infections, and other pathologies that disrupt the blood-brain barrier (BBB).

Experimental Protocol: CECT for Brain Tumor Evaluation

Patient Preparation: Ensure the patient is well-hydrated. Obtain informed consent and

screen for contraindications such as prior allergic reactions to contrast media or severe renal

impairment.

Non-Contrast CT: Perform an initial non-contrast CT scan of the head to establish a baseline.

Iomeprol Administration:

Concentration: Iomeprol 350 mgI/mL or 400 mgI/mL.

Dosage: 1.0 - 1.5 mL/kg body weight.
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Injection Rate: 2 - 3 mL/sec via a power injector.

Scanning:

Scan Delay: Initiate scanning 60-90 seconds after the start of injection to capture the

phase of maximum parenchymal enhancement.

Acquisition: Acquire helical scans with 1.25 mm slice thickness.

Image Reconstruction: Reconstruct images with both standard and bone algorithms.

CT Angiography (CTA) of Cerebral Arteries
CTA is a primary tool for visualizing the cerebral vasculature to detect aneurysms, stenosis,

and other vascular abnormalities. The high iodine concentration of Iomeprol provides excellent

opacification of the arteries.

Experimental Protocol: Cerebral CTA

Patient Preparation: Similar to CECT. An 18-20 gauge intravenous cannula is recommended

for the high injection rate.

Iomeprol Administration:

Concentration: Iomeprol 400 mgI/mL is preferred for optimal vessel opacification.

Volume: 70 - 100 mL.

Injection Rate: 4 - 5 mL/sec, followed by a 30-40 mL saline flush at the same rate.

Scanning:

Bolus Tracking: Use a bolus tracking technique with the region of interest (ROI) placed in

the aortic arch or carotid artery.

Scan Trigger: Initiate the scan when the enhancement in the ROI reaches a predefined

threshold (e.g., 100-150 Hounsfield Units).

Scan Volume: From the aortic arch to the vertex.
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Image Reconstruction: Reconstruct with thin slices (0.625 mm) and use Maximum Intensity

Projection (MIP) and 3D volume rendering for visualization.

CT Perfusion (CTP) for Acute Ischemic Stroke
CTP is crucial in the emergency setting to assess cerebral hemodynamics in patients with

acute ischemic stroke, helping to differentiate the infarct core from the salvageable penumbra.

Experimental Protocol: CTP in Acute Stroke

Patient Preparation: Rapid assessment for contraindications is critical.

Iomeprol Administration:

Concentration: Iomeprol 400 mgI/mL.

Volume: 40 - 50 mL.

Injection Rate: 5 - 7 mL/sec, followed by a 30-40 mL saline flush.

Scanning:

Acquisition Mode: Cine (dynamic) scanning over a selected brain region (typically 4-8 cm

coverage) for 45-60 seconds.

Scan Initiation: Start scanning 5-7 seconds after the start of contrast injection.

Data Processing: Post-processing software is used to generate perfusion maps of Cerebral

Blood Flow (CBF), Cerebral Blood Volume (CBV), Mean Transit Time (MTT), and Time to

Peak (TTP).

Quantitative Data: Brain Tissue Enhancement

A study comparing different iodine concentrations for first-pass CT perfusion demonstrated

significantly higher peak enhancement with Iomeprol 400 mg/mL.
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Tissue Type
Iomeprol 400 mg/mL Peak Enhancement
(HU)

Gray Matter 12.31 ± 0.41

White Matter 5.05 ± 0.20

Data from a study comparing different contrast agent concentrations.[2]

Preclinical Neuroimaging Research
Iomeprol is also valuable in preclinical research using animal models of neurological diseases.

Application in a Rodent Model of Glioblastoma
Contrast-enhanced micro-CT with Iomeprol can be used to assess tumor volume and

vascularity in rodent models of glioblastoma.

Experimental Protocol: Micro-CT in a Rat Glioma Model

Animal Preparation: Anesthetize the animal and maintain body temperature. Place a catheter

in the tail vein.

Non-Contrast Scan: Acquire a baseline micro-CT scan of the brain.

Iomeprol Administration:

Concentration: Iomeprol 300 or 350 mgI/mL.

Dosage: 0.5 mL administered intravenously.

Dynamic Scanning: Acquire a series of scans over 5-10 minutes to observe the

enhancement pattern within the tumor.

Image Analysis: Analyze images to determine tumor volume and quantify enhancement

parameters.

Safety and Tolerability
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Iomeprol is generally well-tolerated. Adverse events are typically mild and transient, with the

most common being sensations of heat and mild pain at the injection site. As with all iodinated

contrast media, there is a risk of hypersensitivity reactions and contrast-induced nephropathy,

particularly in patients with pre-existing renal impairment.

Visualizing Workflows and Pathways
DOT Language Diagrams

The following diagrams, generated using Graphviz (DOT language), illustrate a typical clinical

workflow for CT perfusion and a simplified representation of the interaction of Iomeprol with

the vascular endothelium.
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Figure 1: Clinical Workflow for CT Perfusion in Acute Stroke.
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Figure 2: Iomeprol's Interaction with Vascular Endothelium.

Disclaimer: These protocols are intended as a general guide. Specific parameters may need to

be adjusted based on the imaging equipment, institutional protocols, and individual patient

factors. Always refer to the manufacturer's prescribing information for complete details on

Iomeprol administration and safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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